- Preparation of N-[(4,5-diphenyl-2-thiophenyl)methyl]amine derivatives as antagonists of CB1 cannabinoid receptors and their therapeutic application, France, , ,
Cas no 94171-11-6 (2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone)
94171-11-6 structure
Product Name:2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone
CAS No:94171-11-6
MF:C14H9Cl3O
MW:299.579661130905
MDL:MFCD18452152
CID:752376
PubChem ID:21984867
Update Time:2025-09-25
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-
- 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)ethanone
- 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone (ACI)
- 2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethan-1-one
- 4-Chlorobenzyl 2,4-dichlorophenyl ketone
- 94171-11-6
- XQXUWZVNQWBASZ-UHFFFAOYSA-N
- DB-329320
- 2-(4-Chloro-phenyl)-1-(2,4-dichloro-phenyl)-ethanone
- MFCD18452152
- AKOS012800391
- 2-(4-Chlorophenyl)-2',4'-dichloroacetophenone
- SCHEMBL1404500
- DTXSID60621179
- PS-11060
- 2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone
-
- MDL: MFCD18452152
- Inchi: 1S/C14H9Cl3O/c15-10-3-1-9(2-4-10)7-14(18)12-6-5-11(16)8-13(12)17/h1-6,8H,7H2
- InChI Key: XQXUWZVNQWBASZ-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(Cl)=CC=1)C1C(Cl)=CC(Cl)=CC=1
Computed Properties
- Exact Mass: 297.971898g/mol
- Monoisotopic Mass: 297.971898g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C386803-10mg |
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone |
94171-11-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C386803-50mg |
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone |
94171-11-6 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C386803-100mg |
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone |
94171-11-6 | 100mg |
$ 135.00 | 2022-06-06 | ||
| Alichem | A019062908-5g |
2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone |
94171-11-6 | 95% | 5g |
$1335.07 | 2023-08-31 | |
| Apollo Scientific | OR314002-1g |
2-(4-Chlorophenyl)-2',4'-dichloroacetophenone |
94171-11-6 | 1g |
£264.00 | 2025-02-19 | ||
| eNovation Chemicals LLC | Y0976694-1g |
2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)ethanone |
94171-11-6 | 95% | 1g |
$285 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1050809-250mg |
Ethanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)- |
94171-11-6 | 95% | 250mg |
$160 | 2024-06-06 | |
| eNovation Chemicals LLC | K05555-1g |
2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)ethanone |
94171-11-6 | >95% | 1g |
$288 | 2024-06-05 | |
| eNovation Chemicals LLC | K05555-5g |
2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)ethanone |
94171-11-6 | >95% | 5g |
$995 | 2024-06-05 | |
| A2B Chem LLC | AI62879-1g |
2-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)ethanone |
94171-11-6 | 1g |
$169.00 | 2024-07-18 |
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -60 °C; 1 h, -60 °C
1.2 -60 °C; 40 min, -60 °C; -60 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.2 -60 °C; 40 min, -60 °C; -60 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ; 10 min, rt; 2 h, rt
1.2 Solvents: Diethyl ether ; rt; overnight, rt; 3 h, reflux
1.2 Solvents: Diethyl ether ; rt; overnight, rt; 3 h, reflux
Reference
- Preparation of substituted pyrimidines for treating disorders mediated by the Cannabinoid-1 receptor, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; < -40 °C; 90 min, -70 °C
1.2 20 min, -70 °C; 40 min, -70 °C; -70 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.2 20 min, -70 °C; 40 min, -70 °C; -70 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Reference
- Preparation of 4,5-diarylimidazole derivatives as cannabinoid receptor modulators, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of 2-arylcarbonyl- and 2-heteroarylcarbonylpyrimidine derivatives as cannabinoid receptor ligands, United States, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ; 90 min, reflux; reflux → rt
1.2 Solvents: Toluene ; rt; 2 h, 135 °C; 135 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
1.2 Solvents: Toluene ; rt; 2 h, 135 °C; 135 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
Reference
- Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists, Journal of Medicinal Chemistry, 2005, 48(6), 1823-1838
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -20 °C
1.2 -
1.2 -
Reference
- Synthesis of functionalized 1,8-naphthyridinones and their evaluation as novel, orally active CB1 receptor inverse agonists, Bioorganic & Medicinal Chemistry Letters, 2006, 16(3), 681-685
Production Method 7
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ; reflux; reflux → rt
1.2 Solvents: Toluene ; rt; rt → 135 °C; 2 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled
1.2 Solvents: Toluene ; rt; rt → 135 °C; 2 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled
Reference
- Thiazole derivatives having cb1-antagonistic, agonistic or partial agonistic activity, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Aluminum chloride ; 10 min, 0 °C; overnight, 0 °C → rt
Reference
- Scaffold hopping, synthesis and structure-activity relationships of 5,6-diaryl-pyrazine-2-amide derivatives: A novel series of CB1 receptor antagonists, Bioorganic & Medicinal Chemistry, 2007, 15(12), 4077-4084
Production Method 9
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,3-Dichlorobenzene ; overnight, 25 °C
Reference
- Preparation of diarylpyrazinecarboxamides as CB1 receptor antagonists, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -60 °C; -60 °C; 1 h, -60 °C
1.2 -60 °C; 40 min, -60 °C; -60 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.2 -60 °C; 40 min, -60 °C; -60 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Reference
- Preparation of N-[(4,5-diphenyl-2-thiophenyl)methyl]sulfonamide derivatives as antagonists of CB1 cannabinoid receptors and their therapeutic application, France, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sulfuric acid , Chromic acid (H2CrO4) Solvents: Acetone , Water ; 15 min, cooled; 30 min, cooled
1.2 Reagents: Isopropanol
1.2 Reagents: Isopropanol
Reference
- Preparation of pyrimidine derivatives as cannabinoid receptor ligands, World Intellectual Property Organization, , ,
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone Raw materials
- 2,4-Dichlorobenzonitrile
- Methyl 2,4-dichlorobenzoate
- 4-Chlorophenylacetyl chloride
- 1-(bromomethyl)-4-chloro-benzene
- 4-Chlorophenylacetic acid
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone Preparation Products
2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone Related Literature
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
94171-11-6 (2-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Ethanone) Related Products
- 72867-72-2(2'-2'-Chloro-2-phenylacetophenone)
- 7504-29-2( )
- 99846-93-2(1-(2,5-dichlorophenyl)propan-1-one)
- 92152-98-2(2-(2-chlorophenyl)-1-(4-chlorophenyl)ethanone)
- 84126-33-0(Ethanone, 2-(2,6-dichlorophenyl)-1-phenyl-)
- 6323-18-8(1-(2-Chlorophenyl)propan-1-one)
- 37885-41-9(1-(2,4-Dichlorophenyl)propan-1-one)
- 57479-60-4(2-(2-Chlorophenyl)-1-phenylethan-1-one)
- 654682-18-5(1-(4-Chlorophenyl)-2-(2,4-Dichlorophenyl)Ethanone)
- 77778-75-7(Ethanone, 1,2-bis(2-chlorophenyl)-)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk